Cas no 2228386-43-2 (tert-butyl 2-(2,3-dihydro-1-benzofuran-5-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(2,3-dihydro-1-benzofuran-5-yl)piperazine-1-carboxylate
• CAS No: 2228386-43-2
• MF: C₁₇H₂₄N₂O₃
• MW: 304.384064674377
• CID: 5825670
• PubChem ID: 165828302
• Update Time: 2025-06-14

tert-butyl 2-(2,3-dihydro-1-benzofuran-5-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2,3-dihydro-1-benzofuran-5-yl)piperazine-1-carboxylate
• 2228386-43-2
• EN300-1875669

• Inchi： 1S/C17H24N2O3/c1-17(2,3)22-16(20)19-8-7-18-11-14(19)12-4-5-15-13(10-12)6-9-21-15/h4-5,10,14,18H,6-9,11H2,1-3H3
• InChI Key： JNAWETWVPFLVHY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1C=CC2=C(CCO2)C=1)=O

Computed Properties

• Exact Mass: 304.17869263g/mol
• Monoisotopic Mass: 304.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl 2-(2,3-dihydro-1-benzofuran-5-yl)piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 2-(2,3-dihydro-1-benzofuran-5-yl)piperazine-1-carboxylate (CAS No. 2228386-43-2)

tert-butyl 2-(2,3-dihydro-1-benzofuran-5-yl)piperazine-1-carboxylate (CAS No. 2228386-43-2) is a specialized organic compound widely utilized in pharmaceutical research and drug development. This compound belongs to the class of piperazine derivatives, which are known for their versatile applications in medicinal chemistry. The presence of both the benzofuran and piperazine moieties makes it a valuable intermediate for synthesizing bioactive molecules targeting neurological and cardiovascular disorders.

The structural uniqueness of tert-butyl 2-(2,3-dihydro-1-benzofuran-5-yl)piperazine-1-carboxylate lies in its tert-butyloxycarbonyl (Boc) protecting group, which enhances stability during synthetic processes. Researchers often employ this compound in the design of G protein-coupled receptor (GPCR) modulators, a hot topic in modern drug discovery due to their role in treating conditions like anxiety, depression, and chronic pain. Recent trends in AI-driven drug discovery have further highlighted the importance of such intermediates, as they are frequently used in virtual screening and molecular docking studies.

In the context of green chemistry, the synthesis of CAS 2228386-43-2 has garnered attention for its potential to reduce waste and improve atom economy. Innovations in catalytic methods and solvent-free reactions are being explored to optimize its production, aligning with the global push for sustainable pharmaceutical manufacturing. This aligns with frequent searches on platforms like Google and PubMed for "eco-friendly synthesis of piperazine derivatives" and "Boc-protected intermediates in drug development."

The compound’s role in central nervous system (CNS) drug research is another area of interest. With rising demand for novel therapies for neurodegenerative diseases like Alzheimer’s and Parkinson’s, tert-butyl 2-(2,3-dihydro-1-benzofuran-5-yl)piperazine-1-carboxylate serves as a key building block for dopamine receptor ligands and serotonin reuptake inhibitors. These applications are frequently discussed in forums and scientific publications, reflecting their relevance to current healthcare challenges.

From a commercial perspective, the demand for CAS 2228386-43-2 is driven by its scalability and compatibility with high-throughput screening (HTS) platforms. Pharmaceutical companies and contract research organizations (CROs) prioritize such compounds for their ability to accelerate lead optimization phases. Searches for "piperazine-based drug candidates" and "Boc-protected intermediates suppliers" underscore its market significance.

In summary, tert-butyl 2-(2,3-dihydro-1-benzofuran-5-yl)piperazine-1-carboxylate (CAS No. 2228386-43-2) is a multifaceted compound bridging cutting-edge research and industrial applications. Its integration into AI-aided drug design, sustainable synthesis, and CNS therapeutics positions it as a critical asset in the evolving landscape of pharmaceutical innovation.